Cas no 1806760-37-1 (4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806760-37-1
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 4846076
• Update Time: 2025-08-05

4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O/c8-7(9)6-4(10)1-2-11-5(6)3-12/h1-3,7H,(H2,10,11)
• InChI Key： ZMYLXZRIGBJIDA-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC=CC=1N)F

Computed Properties

• Exact Mass: 172.045
• Monoisotopic Mass: 172.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56

Additional information on 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde

4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806760-37-1)

The compound 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1806760-37-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 4, a difluoromethyl group at position 3, and a carboxaldehyde group at position 2. The combination of these functional groups makes this compound highly versatile and valuable in various applications.

Recent studies have highlighted the potential of 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde in the development of novel pharmaceutical agents. The amino group and carboxaldehyde group provide opportunities for forming hydrogen bonds, which are crucial for drug-receptor interactions. Additionally, the difluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability. These properties make it a promising candidate for drug design targeting specific biological pathways.

In terms of synthesis, researchers have developed efficient methods to prepare 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde. One common approach involves the condensation of an appropriate pyridine derivative with a carbonyl compound under controlled conditions. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution or coupling reactions, depending on the starting materials used. These synthetic strategies not only ensure high yields but also maintain the structural integrity of the molecule.

The application of 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde extends beyond pharmaceuticals. It has been explored as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The pyridine ring's ability to coordinate with metal ions makes this compound ideal for constructing porous materials with tailored properties. Recent advancements in MOF technology have further underscored its potential in gas storage, catalysis, and sensing applications.

In agricultural chemistry, 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde has shown promise as a precursor for agrochemicals. Its ability to undergo various modifications allows for the creation of compounds with enhanced bioactivity and selectivity. For instance, derivatives of this molecule have been tested as herbicides and fungicides, demonstrating effective control over plant pathogens while minimizing environmental impact.

The structural versatility of 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde also lends itself to applications in organic electronics. By incorporating this compound into conjugated systems, researchers have achieved materials with improved charge transport properties. These materials are being investigated for use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs), where performance metrics such as efficiency and stability are critical.

In conclusion, 4-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde, CAS No. 1806760-37-1, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups and structural features continues to drive innovative research, making it a valuable asset in modern chemistry.